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Compound of Interest

Compound Name: Silver citrate hydrate

Cat. No.: B3188314 Get Quote

An In-depth Technical Examination of Silver
Citrate Hydrate
This technical guide provides a detailed analysis of the chemical properties of silver citrate
hydrate, focusing on its chemical formula and molecular weight. The information is intended for

researchers, scientists, and professionals in the field of drug development who require precise

data for experimental design and formulation.

Chemical Identity and Molecular Structure
Silver citrate is an organic silver salt of citric acid. It is available in both anhydrous and hydrated

forms. The hydrated form, silver citrate hydrate, incorporates a variable number of water

molecules into its crystal structure.

The chemical structure of the citrate anion provides multiple coordination sites for the silver

cations, leading to the formation of a stable complex. The general chemical formula for silver
citrate hydrate is Ag₃C₆H₅O₇·xH₂O.[1] The "x" denotes the variable stoichiometry of water

molecules in the hydrated salt.

Quantitative Data Summary
The following table summarizes the key chemical data for both anhydrous silver citrate and its

hydrated form for easy comparison.
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Property Silver Citrate (Anhydrous) Silver Citrate Hydrate

Chemical Formula C₆H₅Ag₃O₇[2][3] Ag₃C₆H₅O₇·xH₂O[1]

Molecular Weight ( g/mol ) 512.70[3][4]
Varies depending on hydration

(x)

Synonyms
Trisilver citrate, Citric acid

trisilver salt

Citric acid trisilver salt

hydrate[1][3]

CAS Number 126-45-4 (for anhydrous) 206986-90-5[1][3]

It is important to note that the molecular weight of silver citrate hydrate is often cited as

512.70 g/mol , which corresponds to the anhydrous form. The actual molecular weight of the

hydrate will be higher and will depend on the specific degree of hydration.

Relationship Between Anhydrous and Hydrated
Forms
The logical relationship between the anhydrous and hydrated forms of silver citrate is

straightforward and can be visualized as a reversible process of hydration and dehydration.

Silver Citrate (Ag₃C₆H₅O₇) Silver Citrate Hydrate (Ag₃C₆H₅O₇·xH₂O)

+ xH₂O (Hydration)

- xH₂O (Dehydration)

Click to download full resolution via product page

Figure 1: Reversible hydration and dehydration of silver citrate.

Experimental Considerations
When utilizing silver citrate in experimental protocols, particularly in quantitative analyses or

stoichiometric calculations, it is crucial to ascertain the degree of hydration of the material being

used. The water content can be determined using techniques such as thermogravimetric

analysis (TGA) or Karl Fischer titration. For applications requiring a precise concentration of

silver ions, using the anhydrous form or accurately determining the water content of the hydrate

is essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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